Cas no 14273-78-0 (Pyrimidine,2,4,6-trichloro-5-(1-methylpropyl)-)

• Product Name: Pyrimidine,2,4,6-trichloro-5-(1-methylpropyl)-
• CAS No: 14273-78-0
• MF: C₈H₉Cl₃N₂
• MW: 239.529458761215
• CID: 190508
• PubChem ID: 260781
• Update Time: 2025-04-19

Pyrimidine,2,4,6-trichloro-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-butan-2-yl-2,4,6-trichloropyrimidine
• Pyrimidine,2,4,6-trichloro-5-(1-methylpropyl)-
• 5-(butan-2-yl)-2,4,6-trichloropyrimidine
• 5-sec-butyl-2,4,6-trichloro-pyrimidine
• 5-sec-Butyl-2,4,6-trichlor-pyrimidin
• AC1L63UY
• AC1Q3PQB
• AG-K-88910
• AR-1G5474
• CTK4C3261
• NCIOpen2_005931
• NSC92495
• CHEMBL1991489
• DTXSID20293816
• NSC-92495
• 14273-78-0
• NCI60_042046

• Inchi： 1S/C8H9Cl3N2/c1-3-4(2)5-6(9)12-8(11)13-7(5)10/h4H,3H2,1-2H3
• InChI Key： UMJHCDWEUQUBNJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)C(C)CC

Computed Properties

• Exact Mass: 237.98337
• Monoisotopic Mass: 237.983131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78
• LogP: 3.95030